6-Methylcryptoacetalide
Description
6-Methylcryptoacetalide is a diterpenoid compound first isolated from Salvia aegyptiaca (Egyptian sage), a plant species within the Lamiaceae family known for its diverse secondary metabolites . Structurally, it belongs to the abietane-type diterpenes, characterized by a fused tricyclic skeleton with varying oxygenated functional groups. The compound has the molecular formula C₁₉H₂₄O₃ (molecular weight: 300.40) and is biosynthetically related to other abietane derivatives such as cryptotanshinone and tanshinones .
Isolation of 6-Methylcryptoacetalide involves chromatographic separation from plant extracts, followed by structural elucidation via spectroscopic methods (NMR, MS) .
Properties
Molecular Formula |
C19H24O3 |
|---|---|
Molecular Weight |
300.4 g/mol |
IUPAC Name |
(3S)-4',5,6,6-tetramethylspiro[8,9-dihydro-7H-benzo[g][2]benzofuran-3,2'-oxolane]-1-one |
InChI |
InChI=1S/C19H24O3/c1-11-9-19(21-10-11)14-8-12(2)16-13(15(14)17(20)22-19)6-5-7-18(16,3)4/h8,11H,5-7,9-10H2,1-4H3/t11?,19-/m0/s1 |
InChI Key |
ZOIFYOGQGNHQEI-OWRIGNJKSA-N |
SMILES |
CC1CC2(C3=C(C4=C(C(=C3)C)C(CCC4)(C)C)C(=O)O2)OC1 |
Isomeric SMILES |
CC1C[C@]2(C3=C(C4=C(C(=C3)C)C(CCC4)(C)C)C(=O)O2)OC1 |
Canonical SMILES |
CC1CC2(C3=C(C4=C(C(=C3)C)C(CCC4)(C)C)C(=O)O2)OC1 |
Synonyms |
6-methylcryptoacetalide epi-6-methylcryptoacetalide |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Comparison
6-Methylcryptoacetalide shares structural homology with other abietane diterpenoids, particularly those isolated from Salvia species. Below is a comparative analysis of key analogs:
Key Observations
Structural Differentiation: 6-Methylcryptoacetalide lacks the quinone moiety seen in cryptotanshinone and taxodione, which is critical for redox-mediated bioactivity (e.g., anticancer effects) . Its methyl and epoxy groups distinguish it from ferruginol, which has a simpler phenolic structure linked to broader antimicrobial activity .
Bioactivity Gaps: Unlike taxodione and ferruginol, 6-Methylcryptoacetalide’s bioactivity remains poorly documented.
Source Specificity: Salvia aegyptiaca produces unique methylated diterpenoids absent in other species, such as S. miltiorrhiza (known for tanshinones) or S. sclarea (rich in ferruginol derivatives) .
Research Implications
- Biosynthetic Pathways : Methylation at the C-6 position in 6-Methylcryptoacetalide suggests distinct enzymatic machinery in S. aegyptiaca compared to other Salvia species .
- Pharmacological Potential: Structural analogs like cryptotanshinone have entered clinical trials for cardiovascular diseases, highlighting the need to evaluate 6-Methylcryptoacetalide’s therapeutic relevance .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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